Cas no 1781928-28-6 (5-Bromo-3-(2,2-dimethylpropyl)thiophene-2-carboxylic acid)

• Product Name: 5-Bromo-3-(2,2-dimethylpropyl)thiophene-2-carboxylic acid
• CAS No: 1781928-28-6
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• CID: 5746333
• PubChem ID: 84019637
• Update Time: 2023-11-11

5-Bromo-3-(2,2-dimethylpropyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(2,2-dimethylpropyl)thiophene-2-carboxylicacid
• 1781928-28-6
• EN300-716611
• 5-Bromo-3-(2,2-dimethylpropyl)thiophene-2-carboxylic acid
• CID 84019637
• 2-Thiophenecarboxylic acid, 5-bromo-3-(2,2-dimethylpropyl)-

• Inchi： 1S/C10H13BrO2S/c1-10(2,3)5-6-4-7(11)14-8(6)9(12)13/h4H,5H2,1-3H3,(H,12,13)
• InChI Key： DPCPXWAKXXCGSF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)S1)CC(C)(C)C

Computed Properties

• Exact Mass: 275.98196g/mol
• Monoisotopic Mass: 275.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• Boiling Point: 344.5±42.0 °C(Predicted)
• pka: 3.49±0.10(Predicted)